Cas no 18624-44-7 (Iron hydroxide(Fe(OH)2))

• Product Name: Iron hydroxide(Fe(OH)2)
• CAS No: 18624-44-7
• MF: FeH₄O₂
• MW: 91.8755617141724
• CID: 123091
• PubChem ID: 29154
• Update Time: 2025-04-18

Iron hydroxide(Fe(OH)2) Chemical and Physical Properties

Names and Identifiers

• Iron hydroxide(Fe(OH)2)
• dihydroxyiron
• iron dihydroxide
• IRON(II)HYDROXIDE
• FERROUS-HYDROXIDE
• Iron(II)dihydoxide
• Iron hydroxide (Fe(OH)2)
• NS00087416
• UNII-7JIM5W32UU
• iron;dihydrate
• EINECS 242-456-5
• 18624-44-7
• NS00085862
• DTXSID8066393

• Inchi： 1S/Fe.2H2O/h;2*1H2
• InChI Key： HDMKAUUMGFGBRJ-UHFFFAOYSA-N
• SMILES： [Fe].O.O

Computed Properties

• Exact Mass: 91.956065g/mol
• Monoisotopic Mass: 91.956065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 3.400

Iron hydroxide(Fe(OH)2) Security Information

• Hazardous Material transportation number：1383
• HazardClass：4.2
• PackingGroup：I

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal hydroxides